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Compound of Interest

Compound Name: 1-Methylimidazole-d3-1

Cat. No.: B1456928 Get Quote

A Technical Guide to the Safe Handling of 1-
Methylimidazole-d3
Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for 1-Methylimidazole. The information presented is compiled from various Safety

Data Sheets (SDS) for the non-deuterated analogue, 1-Methylimidazole (CAS 616-47-7). While

the toxicological and chemical properties of the deuterated compound, 1-Methylimidazole-d3,

are expected to be very similar, this guide should be used as a primary reference with the

understanding that minor variations may exist. Researchers should always consult the specific

SDS provided by the supplier for 1-Methylimidazole-d3 before use.

Chemical Identification and Physical Properties
1-Methylimidazole-d3 is the deuterated form of 1-Methylimidazole, an aromatic heterocyclic

organic compound.[1] It is a colorless to pale yellow liquid with an amine-like odor.[2] Due to its

physical and chemical characteristics, it serves various roles in laboratory and industrial

settings, including as a specialty solvent, a base, and a precursor in the synthesis of other

compounds like ionic liquids.[1][3]

Table 1: Physical and Chemical Properties of 1-Methylimidazole
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Property Value References

Molecular Formula C₄H₆N₂ [2][4]

Molar Mass 82.10 g/mol [1][4]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Melting Point -6 °C (21 °F) [1][2][4]

Boiling Point 198 °C (388 °F) [1][2]

Density 1.03 g/cm³ at 25 °C [1][2]

Flash Point 92 °C (197.6 °F) [2][5]

Autoignition Temp. 525 °C (977 °F) [5]

Solubility

Miscible with water; soluble in

acetone, ethanol, diethyl ether,

chloroform.

[2][4]

Vapor Pressure 0.4 mmHg [6]

pH 11.3 (Basic) [7]

Hazard Identification and Classification
1-Methylimidazole is classified as a hazardous substance. It is a combustible liquid that is

harmful if swallowed and toxic in contact with skin.[8] Critically, it is corrosive and causes

severe skin burns and eye damage.[8][9][10] There is also evidence to suggest it is suspected

of damaging fertility or the unborn child.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid.

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[8]

[9]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[8][9]

Skin Corrosion Sub-category 1B
H314: Causes severe skin

burns and eye damage.[8][9]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[9]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

Hazard Pictograms: GHS05 (Corrosion), GHS06 (Skull and Crossbones)[8]

Signal Word: Danger[8][10]

Toxicological Data
Toxicological studies on animals indicate that 1-Methylimidazole is harmful through ingestion

and toxic upon skin contact.[2]

Table 3: Acute Toxicity Data

Route of
Exposure

Test Type Species Value References

Oral LD₅₀ Rat 1144 mg/kg [2][9]

Dermal LD₅₀ Rabbit 400 - 640 mg/kg [2][9]

Handling and Storage Protocols
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Proper handling and storage are crucial to minimize risks associated with 1-Methylimidazole-

d3.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][7][11]

Avoid contact with skin, eyes, and clothing.[5][8] Do not breathe vapors or mists.[5][7]

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[12]

Ground all equipment containing the material to prevent static discharge.[7]

Wash hands thoroughly after handling.[5][9] Do not eat, drink, or smoke in the work area.[9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][11]

The substance is hygroscopic; handle and store under nitrogen to protect from moisture if

necessary.

Store in a designated corrosives area, locked up or in an area accessible only to qualified

personnel.[9][11][12]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[13]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to ensure user safety.

Engineering Controls:

Use in a well-ventilated area. Local exhaust ventilation is recommended to keep airborne

concentrations low.[5][7]
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Ensure that an eyewash station and a safety shower are readily accessible and proximal to

the workstation.[5][7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles and a face shield.[5][7]

Skin Protection:

Hand Protection: Wear suitable chemical-resistant gloves (e.g., PVC, butyl rubber).[9]

Always check with the glove manufacturer for specific breakthrough times and

compatibility.

Body Protection: Wear appropriate protective clothing, such as a lab coat or a full suit, and

a PVC apron to prevent skin exposure.[7][13]

Respiratory Protection: If ventilation is inadequate or vapors/aerosols are generated, use an

approved respirator with an appropriate filter for organic vapors (e.g., Filter A).[7][9]

Caption: PPE selection and workflow for handling 1-Methylimidazole-d3.

First Aid Measures
Immediate action is required in case of exposure.

General Advice:

Move the victim to fresh air.[8]

Seek immediate medical attention in all cases of exposure.[7] Show the safety data sheet to

the doctor.

If the victim is unconscious, place them in the recovery position. Never give anything by

mouth to an unconscious person.[5][14]

Specific Actions:
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[7][8]

Inhaling vapors can cause corrosion of the respiratory system.[9]

In Case of Skin Contact: This is a medical emergency. Immediately take off all contaminated

clothing.[8] Flush the skin with plenty of water for at least 15-30 minutes.[7][9] Do not use

soap or neutralizers.[9] Seek immediate medical attention as the material causes severe

chemical burns.[7][13]

In Case of Eye Contact: Immediately flush eyes with plenty of running water for at least 15

minutes, holding the eyelids open.[7][9] Remove contact lenses if present and easy to do.[8]

Seek immediate medical attention from an ophthalmologist.[10]

If Swallowed: Do NOT induce vomiting.[9] Rinse the mouth with water. If the victim is

conscious, give a cupful of water to drink.[5][10] Corrosion of the digestive system can occur.

[9] Seek immediate medical attention.[7]

Exposure Event

Immediate First Aid Response

Professional Medical Care

Inhalation

Move to Fresh Air

Skin Contact

Immediately Remove Clothing
Rinse Skin with Water (15+ min)

Eye Contact

Rinse Eyes with Water (15+ min)
Remove Contact Lenses

Ingestion

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response logic for different exposure routes.
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Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO₂), dry

chemical powder, or water spray/mist.[8][9]

Unsuitable Media: Do not use a heavy water jet.[8]

Hazards: The substance is combustible. Vapors are heavier than air and can form explosive

mixtures.[12] Hazardous combustion products include carbon monoxide, carbon dioxide, and

nitrogen oxides.[12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective chemical-resistant clothing.[9][12]

Accidental Release:

Personal Precautions: Evacuate the area. Do not breathe vapors. Avoid all contact with the

substance. Use the personal protective equipment outlined in Section 5.

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[12]

Containment and Cleanup: Cover drains. Absorb the spill with inert material (e.g., sand,

vermiculite, diatomaceous earth).[5][12] Collect the material into a suitable, closed container

for disposal.[11] Ventilate the affected area after cleanup is complete.[12]

Experimental Protocols
No specific experimental protocols involving 1-Methylimidazole-d3 were found in the safety-

focused search. However, a general workflow for its use as a reagent or solvent in a chemical

synthesis is outlined below.
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1. Preparation
- Review SDS

- Don PPE
- Prepare Fume Hood

2. Dispensing
- Ground equipment

- Measure required amount
- Keep container closed

3. Reaction
- Add to vessel under inert

  atmosphere if needed
- Monitor reaction

4. Workup/Quenching
- Cool reaction

- Cautiously add quenching agent

5. Cleanup
- Decontaminate glassware

- Clean work area

6. Waste Disposal
- Segregate hazardous waste

- Label container correctly

Click to download full resolution via product page

Caption: General experimental workflow for using 1-Methylimidazole-d3.

Signaling Pathways
No information regarding specific biological signaling pathways involving 1-Methylimidazole-d3

was identified in the context of safety data sheets and handling guides. Its primary hazards are

related to its corrosive and toxic chemical properties rather than specific biological interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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